Cas no 1694836-50-4 (5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine)

• Product Name: 5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine
• CAS No: 1694836-50-4
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• MDL: MFCD30299436
• CID: 4611324
• PubChem ID: 104070816
• Update Time: 2025-06-07

5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 5-chloro-6-(1-pyrrolidinyl)-

• MDL： MFCD30299436
• Inchi： 1S/C8H11ClN4/c9-6-7(10)11-5-12-8(6)13-3-1-2-4-13/h5H,1-4H2,(H2,10,11,12)
• InChI Key： DHWABFOYIRULEY-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC2)=C(Cl)C(N)=N1

5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine

Introduction to 5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine (CAS No. 1694836-50-4)

5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1694836-50-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both chloro and pyrrolidinyl substituents, which contribute to its reactivity and biological activity.

The< strong>5-chloro moiety in the molecule is a key feature that enhances its interaction with biological targets. Chloro groups are frequently employed in pharmaceuticals due to their ability to modulate electronic properties and improve binding affinity. In contrast, the pyrrolidin-1-yl group introduces a nitrogen-rich heterocycle, which is known for its role in enhancing solubility and metabolic stability. These structural elements collectively contribute to the compound's pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex diseases. The< strong>pyrimidin-4-amine core of 5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been successfully utilized in the development of antiviral, anticancer, and antimicrobial agents.

In the context of contemporary research, 5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine has been investigated for its potential role in modulating various biological pathways. Studies have demonstrated its efficacy in inhibiting key enzymes involved in cancer progression. The< strong>chloro substituent plays a crucial role in these interactions by enhancing binding affinity to target proteins. Additionally, the< strong>pyrrolidinyl group contributes to the compound's ability to penetrate cellular membranes, thereby improving bioavailability.

The pharmacokinetic properties of 5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine have been extensively studied to optimize its therapeutic potential. Research indicates that this compound exhibits favorable pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are particularly promising for developing it into a lead candidate for further drug development.

In addition to its applications in oncology, 5-chloro-6-(pyrrolidin-1-yl)pyrimidin-4-amine has shown promise in other therapeutic areas. For instance, preclinical studies have suggested its potential efficacy in treating inflammatory diseases by inhibiting pro-inflammatory cytokine production. The< strong>pyrimidin-based structure allows for selective targeting of inflammatory pathways without significant off-target effects.

The synthesis of 5-chloro-6-(pyrrolidin-inol)-1-pyrimidine is a critical aspect of its development as a pharmaceutical agent. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as multi-step organic synthesis and catalytic transformations have been utilized to achieve the desired molecular structure efficiently.

The safety profile of 5-chloro-pyrrolo-pyrimidine derivatives has been thoroughly evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development. Furthermore, its stability under various conditions ensures that it can be reliably formulated into drug products.

The future prospects of 5-chloro-pyrrolo-pyrimidine derivatives are vast, with ongoing research exploring new therapeutic applications and formulations. Innovations in drug delivery systems are expected to enhance the efficacy and reduce side effects associated with this class of compounds. Additionally, computational modeling and high-throughput screening techniques are being leveraged to identify novel derivatives with improved pharmacological properties.

In conclusion, 5-chloro-pyrrolo-pyrimidine derivatives represent a significant advancement in pharmaceutical chemistry. Their unique structural features and favorable pharmacological profiles make them valuable candidates for drug development across multiple therapeutic areas. As research continues to uncover new applications and optimize their properties, these compounds are poised to play a crucial role in addressing unmet medical needs.